Cas no 2177263-12-4 ((S)-5-METHYL-1-(TETRAHYDROFURAN-3-YL)-1H-PYRAZOL-4-AMINE)

• Product Name: (S)-5-METHYL-1-(TETRAHYDROFURAN-3-YL)-1H-PYRAZOL-4-AMINE
• CAS No: 2177263-12-4
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5698146
• PubChem ID: 124585545
• Update Time: 2026-03-11

(S)-5-METHYL-1-(TETRAHYDROFURAN-3-YL)-1H-PYRAZOL-4-AMINE Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 5-methyl-1-[(3R)-tetrahydro-3-furanyl]-
• (S)-5-methyl-1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-amine
• 2177263-12-4
• W15566
• (S)-5-METHYL-1-(TETRAHYDROFURAN-3-YL)-1H-PYRAZOL-4-AMINE

• Inchi： 1S/C8H13N3O/c1-6-8(9)4-10-11(6)7-2-3-12-5-7/h4,7H,2-3,5,9H2,1H3/t7-/m1/s1
• InChI Key： VCHJIYGWBCJHGW-SSDOTTSWSA-N
• SMILES： O1CC[C@H](C1)N1C(C)=C(C=N1)N

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 343.5±42.0 °C(Predicted)
• pka: 4.56±0.19(Predicted)

Additional information on (S)-5-METHYL-1-(TETRAHYDROFURAN-3-YL)-1H-PYRAZOL-4-AMINE

Exploring (S)-5-Methyl-1-(Tetrahydrofuran-3-yl)-1H-pyrazol-4-amine (CAS No. 2177263-12-4): Properties, Applications, and Market Insights

The compound (S)-5-Methyl-1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-amine (CAS No. 2177263-12-4) is a specialized chiral molecule that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative features a tetrahydrofuran moiety, which contributes to its unique stereochemical properties and potential biological activities. Researchers are particularly interested in its enantioselective synthesis and applications in drug discovery.

One of the most compelling aspects of (S)-5-Methyl-1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-amine is its structural versatility. The presence of both pyrazole and tetrahydrofuran rings in its architecture makes it a valuable scaffold for designing novel bioactive compounds. Recent studies have explored its potential as a kinase inhibitor, with particular focus on its selectivity and binding affinity. The chiral center at the tetrahydrofuran ring adds another dimension to its pharmacological profile, as enantiopure compounds often exhibit distinct biological activities.

The synthesis of CAS 2177263-12-4 typically involves multi-step organic transformations, with emphasis on achieving high enantiomeric purity. Modern synthetic approaches often employ asymmetric catalysis or chiral resolution techniques to obtain the desired (S)-enantiomer. These methods are crucial for pharmaceutical applications where stereochemistry significantly impacts drug efficacy and safety. The development of efficient synthetic routes to this compound remains an active area of research in medicinal chemistry.

In terms of applications, (S)-5-Methyl-1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-amine has shown promise in several therapeutic areas. Its structural features make it particularly interesting for CNS drug development, as the tetrahydrofuran moiety may enhance blood-brain barrier penetration. Additionally, researchers are investigating its potential as a building block for crop protection agents, leveraging the bioactivity often associated with pyrazole derivatives in agrochemicals.

The market for chiral building blocks like CAS 2177263-12-4 has been growing steadily, driven by increasing demand for enantiopure pharmaceuticals. Pharmaceutical companies are actively seeking novel heterocyclic compounds with improved pharmacological profiles, and this compound fits well within current trends. The global market for fine chemicals and pharmaceutical intermediates is expected to maintain strong growth, creating opportunities for specialized compounds like this one.

From a regulatory perspective, (S)-5-Methyl-1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-amine is not classified as hazardous under current chemical safety regulations. However, as with all research chemicals, proper handling procedures should be followed in laboratory settings. The compound's stability and storage requirements are typical for nitrogen-containing heterocycles, requiring protection from moisture and extreme temperatures.

Recent advancements in AI-driven drug discovery have brought renewed interest to compounds like CAS 2177263-12-4. Computational models can predict potential biological targets for such molecules, accelerating the drug development process. This aligns with current industry trends toward computer-aided molecular design and virtual screening of compound libraries.

Quality control for (S)-5-Methyl-1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-amine typically involves advanced analytical techniques. High-performance liquid chromatography (HPLC) with chiral stationary phases is commonly used to verify enantiomeric excess, while mass spectrometry and NMR spectroscopy confirm structural identity and purity. These analytical methods are essential for ensuring the compound meets the stringent requirements of pharmaceutical applications.

The future research directions for CAS 2177263-12-4 may include exploration of its structure-activity relationships through systematic modification of its molecular framework. There is also growing interest in developing more sustainable synthetic routes, possibly incorporating biocatalysis or flow chemistry approaches to improve efficiency and reduce environmental impact.

For researchers working with (S)-5-Methyl-1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-amine, it's important to stay updated on the latest publications and patent applications involving this compound. The scientific literature continues to reveal new insights about pyrazole-containing compounds and their therapeutic potential, making this an exciting area of ongoing investigation in drug discovery and medicinal chemistry.